N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide

• Molecular Formula: C22H18ClNO3
• Molecular Weight: 379.8 g/mol
• IUPAC Name: N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide
• InChI: InChI=1S/C22H18ClNO3/c1-26-22-17(23)9-6-10-18(22)24-21(25)13-16-14-7-2-4-11-19(14)27-20-12-5-3-8-15(16)20/h2-12,16H,13H2,1H3,(H,24,25)
• InChI Key: BAWRQUFXUZRLFT-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC=C1Cl)NC(=O)CC2C3=CC=CC=C3OC4=CC=CC=C24

Description

N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide, also known as XNT-2, is a novel small molecule that has been synthesized for scientific research purposes. This compound has gained attention due to its potential therapeutic properties and its ability to modulate certain biochemical pathways.

Mechanism of Action

N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide acts as a modulator of certain enzymes and receptors, including the enzyme monoamine oxidase (MAO) and the receptor tyrosine kinase TrkB. It has been shown to increase the activity of TrkB, which is involved in the regulation of neuronal growth and survival. N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide also inhibits the activity of MAO, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. By modulating these pathways, N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide has the potential to promote neuronal growth and reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide has a variety of biochemical and physiological effects. It has been shown to increase the production of certain neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which is involved in neuronal growth and survival. N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. These effects suggest that N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide has potential therapeutic properties for the treatment of neurodegenerative diseases and inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide is its ability to cross the blood-brain barrier, which makes it an attractive candidate for studying the effects of neurotrophic factors on the brain. However, N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide has a short half-life and is rapidly metabolized in vivo, which can make it difficult to study its long-term effects. Additionally, N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide is a relatively new compound, and more research is needed to fully understand its potential therapeutic properties.

Future Directions

There are several future directions for research on N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Studies have shown that N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide can promote neuronal growth and survival, which could be beneficial for patients with these diseases. Another area of interest is its potential use as an anti-inflammatory agent. N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide has been shown to reduce inflammation in vitro and in vivo, and further research is needed to determine its potential for treating inflammatory disorders. Finally, more research is needed to fully understand the mechanism of action of N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide and its potential for modulating other biochemical pathways.

Synthesis Methods

N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 3-chloro-2-methoxyaniline with 9H-xanthene-9-carboxylic acid, followed by a series of chemical transformations. The final product, N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide, is obtained after purification through column chromatography. This synthesis method has been optimized to produce high yields of pure N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide for research purposes.

Scientific Research Applications

N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide has been studied extensively in vitro and in vivo for its potential therapeutic properties. It has been shown to modulate the activity of certain enzymes and receptors that are involved in various biochemical pathways. N-(3-chloro-2-methoxyphenyl)-2-(9H-xanthen-9-yl)acetamide has been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as for its anti-inflammatory properties.